Cas no 1388893-25-1 (trans-N1,N1-Dimethylcyclohexane-1,4-diamine hydrochloride)

• Product Name: trans-N1,N1-Dimethylcyclohexane-1,4-diamine hydrochloride
• CAS No: 1388893-25-1
• MF: C₈H₁₉ClN₂
• MW: 178.7029
• MDL: MFCD24369756
• CID: 2091703
• Update Time: 2025-06-08

trans-N1,N1-Dimethylcyclohexane-1,4-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-N1,N1-Dimethylcyclohexane-1,4-diamine hydrochloride
• 4-N,4-N-dimethylcyclohexane-1,4-diamine,hydrochloride
• (1R,4R)-N1,N1-dimethylcyclohexane-1,4-diamine hydrochloride
• AK151296
• (1R,4R)-N,N-Dimethyl-cyclohexane-1,4-diamine hydrochloride
• MIJSXIADUYWAAR-UHFFFAOYSA-N
• C8H18N2.ClH
• MIJSXIADUYWAAR-KMMPGQJCSA-N
• AM97541
• ST2502077
• Z3309
• 1-N,1-N-dimethylcyclohexane-1,4-diamine hydrocloride
• (1r,4r)-N1,N1-dimethylcyclohexane-1,4-diamine

• MDL： MFCD24369756
• Inchi： 1S/C8H18N2.ClH/c1-10(2)8-5-3-7(9)4-6-8;/h7-8H,3-6,9H2,1-2H3;1H
• InChI Key： MIJSXIADUYWAAR-UHFFFAOYSA-N
• SMILES： Cl[H].N(C([H])([H])[H])(C([H])([H])[H])C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 93.4
• Topological Polar Surface Area: 29.3

trans-N1,N1-Dimethylcyclohexane-1,4-diamine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on trans-N1,N1-Dimethylcyclohexane-1,4-diamine hydrochloride

Professional Introduction to trans-N1,N1-Dimethylcyclohexane-1,4-diamine hydrochloride (CAS No. 1388893-25-1)

trans-N1,N1-Dimethylcyclohexane-1,4-diamine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1388893-25-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural and stereochemical properties, exhibits promising potential in various biochemical applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of trans-N1,N1-Dimethylcyclohexane-1,4-diamine hydrochloride consists of a cyclohexane backbone with two methyl groups at the N1 positions and amino groups at the 1 and 4 positions. The trans configuration of the amino groups contributes to its distinct spatial arrangement, which can influence its interactions with biological targets. This stereochemistry is crucial for its pharmacological activity, as it can affect binding affinity and selectivity in biological systems.

In recent years, there has been a growing interest in the development of diamine derivatives as key intermediates in drug synthesis. The chiral nature of trans-N1,N1-Dimethylcyclohexane-1,4-diamine hydrochloride makes it an attractive candidate for constructing enantiomerically pure compounds, which are often required for optimal pharmacological efficacy and reduced side effects. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products and biological assays.

Current research in the field of medicinal chemistry has highlighted the importance of diamines in the design of small-molecule inhibitors targeting various enzymes and receptors. For instance, studies have demonstrated that diamine derivatives can serve as potent inhibitors of metalloproteinases and other enzymes involved in pathological processes such as inflammation and cancer progression. The structural features of trans-N1,N1-Dimethylcyclohexane-1,4-diamine hydrochloride, including its rigid cyclohexane ring and substituent positions, provide a scaffold that can be modified to enhance binding interactions with specific biological targets.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that can modulate these pathways effectively. The amine functionalities in trans-N1,N1-Dimethylcyclohexane-1,4-diamine hydrochloride offer multiple sites for chemical modification, allowing for the creation of highly specific kinase inhibitors with improved pharmacokinetic profiles.

The compound's potential also extends to its use as a building block for more complex molecules. In synthetic organic chemistry, diamines are frequently employed in cross-coupling reactions and other transformations that construct intricate molecular architectures. The versatility of trans-N1,N1-Dimethylcyclohexane-1,4-diamine hydrochloride lies in its ability to participate in such reactions while maintaining its desired stereochemical integrity.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique structural motifs present in diamines can impart specific properties to materials derived from them. For example, polymers containing diamine units may exhibit enhanced thermal stability or mechanical strength due to the rigidity introduced by the cyclohexane ring. Such materials could find applications in high-performance coatings or advanced composites.

The synthesis of trans-N1,N1-Dimethylcyclohexane-1,4-diamine hydrochloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for research purposes. Techniques such as asymmetric catalysis have been particularly valuable in achieving the desired stereochemistry without excessive racemization.

Evaluation of this compound's biological activity has revealed several interesting properties. Preclinical studies have indicated that it can interact with certain proteins and enzymes in ways that may be therapeutically beneficial. However, further research is necessary to fully elucidate its mechanism of action and potential side effects. Collaborative efforts between chemists and biologists are essential for translating these findings into effective therapeutic strategies.

The development of novel drug candidates often requires a deep understanding of both chemical synthesis and biological interactions. The case of trans-N1,N1-Dimethylcyclohexane-1,4-diamine hydrochloride exemplifies how structural features at the molecular level can influence pharmacological outcomes. By leveraging insights from computational modeling and high-throughput screening techniques, researchers can accelerate the discovery process and identify promising candidates for further development.

In conclusion, trans-N1,N1-Dimethylcyclohexane-1,4-diamine hydrochloride(CAS No. 1388893-25-1) represents a significant advancement in the realm of pharmaceutical chemistry due to its unique structural properties and versatile applications. Its role as an intermediate in drug synthesis underscores its importance as a building block for novel therapeutics targeting various diseases. As research continues to uncover new possibilities for this compound's use across multiple disciplines—from medicine to materials science—its significance is likely to grow even further.